Methyl 2-(4,7,8-trimethyl-1,3-dioxo-6-prop-2-enylpurino[7,8-a]imidazol-2-yl)acetate

• IUPAC Name: methyl 2-(4,7,8-trimethyl-1,3-dioxo-6-prop-2-enylpurino[7,8-a]imidazol-2-yl)acetate
• InChI: InChI=1S/C16H19N5O4/c1-6-7-19-9(2)10(3)21-12-13(17-15(19)21)18(4)16(24)20(14(12)23)8-11(22)25-5/h6H,1,7-8H2,2-5H3
• InChI Key: ZQBOGUDNROMBSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CC=C)N(C(=O)N(C3=O)CC(=O)OC)C)C
• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol

Description

“Methyl 2-(4,7,8-trimethyl-1,3-dioxo-6-prop-2-enylpurino[7,8-a]imidazol-2-yl)acetate” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 305.29g/mol and a molecular formula of C13H15N5O4. More specific properties such as melting point, boiling point, and solubility are not available.

Scientific Research Applications

Microwave Irradiation in Reactions

The use of microwave irradiation has been studied in reactions involving compounds like ethyl 1,3-dioxo-indane-2-carboxylate and 2-amino-1-methyl-1,5-dihydro-4H-imidazol-4-one. These reactions showed improved yields and reduced reaction times under microwave-assisted conditions compared to classical heating methods, highlighting a potential application area in chemical synthesis and drug development (Rábarová et al., 2004).

N-Heterocyclic Carbene Catalysis

Imidazol-2-ylidenes, a family of N-heterocyclic carbenes, have been identified as efficient catalysts in transesterification reactions involving esters and alcohols. This suggests potential applications in organic synthesis and pharmaceutical manufacturing (Grasa et al., 2003).

Antimycotic Properties

Compounds like 1-[[2-aryl-4-(arylalkyl)-1,3-dioxolan-2-yl]methyl]-1H-imidazoles, synthesized from phenylacetyl bromides or 1-(phenylacetyl)imidazoles, have been found to exhibit significant in vitro antimycotic properties. This discovery could be crucial for developing new antimycotic drugs (Heeres & van Cutsem, 1981).

Transesterification/Acylation Reactions

The role of imidazol-2-ylidenes in transesterification between esters and alcohols further emphasizes their importance in pharmaceutical and chemical industries for efficient production of esters (Grasa, Kissling, & Nolan, 2002).

Angiotensin II Receptor Antagonism

Imidazole-5-carboxylic acids with alkyl, alkenyl, and hydroxyalkyl substituents show promising results as angiotensin II receptor antagonists. This could be significant in developing treatments for conditions like hypertension (Yanagisawa et al., 1996).

Safety and Hazards

There is limited safety and hazard data available for this compound. It is always recommended to handle chemical compounds with appropriate safety measures.